Cas no 55621-49-3 (5,6-Diamino-2-hydroxybenzimidazole)

• Product Name: 5,6-Diamino-2-hydroxybenzimidazole
• CAS No: 55621-49-3
• MF: C₇H₈N₄O
• MW: 164.164620399475
• MDL: MFCD13152172
• CID: 56792
• PubChem ID: 253661223
• Update Time: 2025-04-18

5,6-Diamino-2-hydroxybenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5,6-Diamino-2H-benzo[d]imidazol-2-one
• 5,6-Diamino-2-hydroxybenzimidazole
• 5,6-Diaminobenzimidazolinone
• 5,6-Diamino-1,3-dihydro-2H-benzimidazol-2-one
• 5,6-Diamino-1,3-dihydro-2H-benzoimidazol-2-one
• 1,3-dihydro-5,6-diamino-2H-benzimidazol-2-one
• 5,6-diamino-1,3-dihydro-2H-benzimidazol-2-one(SALTDATA: FREE)
• 5,6-diamino-1,3-dihydro-benzoimidazol-2-one
• 5,6-DiaMino-2(3H)-benziMidazolone
• 5,6-Diamino-2-benzimidazolinone
• 5,6-Diamino-2-benzimidazolone
• 5,6-Diaminobenzimidazolon
• 2-Benzimidazolinone,5,6-diamino- (6CI)
• 5,6-Diaminobenzimidazolone
• 5,6-diamino-1h-benzimidazol-2-ol
• 5,6-diamino-3-hydrobenzimidazol-2-one
• 5,6-diamino-1,3-dihydrobenzimidazol-2-one
• 5,6-diamino-1H-benzo[d]imidazol-2(3H)-one
• 2H-Benzimidazol-2-one, 5,6-diamino-1,3-dihydro-
• Oprea1_294579
• 5,6-Diamino-1,3-dihydro-2H-benzimidazol-2-one, AldrichCPR
• AS-66868
• FT-0666369
• SCHEMBL2894232
• DTXSID30970964
• MFCD00994340
• D4533
• SCHEMBL4748741
• AKOS006242426
• 5,6-diamino-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CS-W013259
• EINECS 259-728-4
• SCHEMBL23037104
• 5,6-Diamino-1,3-dihydro-2H-benzo[d]imidazol-2-one
• AKOS000113477
• NS00054427
• 55621-49-3
• DB-017445
• 5,6-DIAMINO-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
• A10626

• MDL： MFCD13152172
• Inchi： 1S/C7H8N4O/c8-3-1-5-6(2-4(3)9)11-7(12)10-5/h1-2H,8-9H2,(H2,10,11,12)
• InChI Key： BRISYWKBJNSDPL-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C(=CC=2N1)N)N

Computed Properties

• Exact Mass: 164.07000
• Monoisotopic Mass: 164.069811
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2
• XLogP3: -0.8

Experimental Properties

• Color/Form: Brown solid
• Density: 1.47
• Melting Point: >3000C
• Boiling Point: 258.6°Cat760mmHg
• Flash Point: 110.2°C
• Refractive Index: 1.728
• Stability/Shelf Life: Light Sensitive, Moisture Sensitive
• PSA: 100.69000
• LogP: 1.18300

5,6-Diamino-2-hydroxybenzimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Other Chemical Reagents